DL-1-(4-Tolyl)-2-aminopropane hydrochloride
DL-1-(4-Tolyl)-2-aminopropane hydrochloride
4-Methylamphetamine (4-MA) (hydrochloride) (Item No. 14215) is an analytical reference standard categorized as an amphetamine. 4-MA acts on norepinephrine (NE), dopamine (DA), and serotonin (5-HT) transporters to increase extracellular levels of these neurotransmitters. In vitro, the potencies of 4-MA for NE and DA release are similar to those of D-amphetamine with EC50 values of 22.2 and 7.2 nM for NE and 44.1 and 8.0 nM for DA, respectively. 4-MA is more potent than D-amphetamine at releasing serotonin (EC50s = 53.4 and 1,756 nM, respectively). In rats, 4-MA acts as an agonist at 5-HT1A receptors and induces hypothermia. It is found as a contaminant in amphetamine, and ingestion has been associated with severe intoxication and fatalities. This product is intended for research and forensic applications.
Brand Name:
Vulcanchem
CAS No.:
41632-56-8
VCID:
VC0158351
InChI:
InChI=1S/C10H15N.ClH/c1-8-3-5-10(6-4-8)7-9(2)11;/h3-6,9H,7,11H2,1-2H3;1H
SMILES:
CC1=CC=C(C=C1)CC(C)N.Cl
Molecular Formula:
C10H16ClN
Molecular Weight:
185.69 g/mol
DL-1-(4-Tolyl)-2-aminopropane hydrochloride
CAS No.: 41632-56-8
Reference Standards
VCID: VC0158351
Molecular Formula: C10H16ClN
Molecular Weight: 185.69 g/mol
| CAS No. | 41632-56-8 |
|---|---|
| Product Name | DL-1-(4-Tolyl)-2-aminopropane hydrochloride |
| Molecular Formula | C10H16ClN |
| Molecular Weight | 185.69 g/mol |
| IUPAC Name | 1-(4-methylphenyl)propan-2-amine;hydrochloride |
| Standard InChI | InChI=1S/C10H15N.ClH/c1-8-3-5-10(6-4-8)7-9(2)11;/h3-6,9H,7,11H2,1-2H3;1H |
| Standard InChIKey | KOFSZKDEQWGBDN-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)CC(C)N.Cl |
| Canonical SMILES | CC1=CC=C(C=C1)CC(C)N.Cl |
| Description | 4-Methylamphetamine (4-MA) (hydrochloride) (Item No. 14215) is an analytical reference standard categorized as an amphetamine. 4-MA acts on norepinephrine (NE), dopamine (DA), and serotonin (5-HT) transporters to increase extracellular levels of these neurotransmitters. In vitro, the potencies of 4-MA for NE and DA release are similar to those of D-amphetamine with EC50 values of 22.2 and 7.2 nM for NE and 44.1 and 8.0 nM for DA, respectively. 4-MA is more potent than D-amphetamine at releasing serotonin (EC50s = 53.4 and 1,756 nM, respectively). In rats, 4-MA acts as an agonist at 5-HT1A receptors and induces hypothermia. It is found as a contaminant in amphetamine, and ingestion has been associated with severe intoxication and fatalities. This product is intended for research and forensic applications. |
| Synonyms | 4-MA;p-Methylamphetamine;para-Methylamphetamine |
| Reference | 1.Wee, S.,Anderson, K.G.,Baumann, M.H., et al. Relationship between the serotonergic activity and reinforcing effects of a series of amphetamine analogs. J. Pharmacol. Exp. Ther. 313(2), 848-854 (2005). |
| PubChem Compound | 199115 |
| Last Modified | Nov 11 2021 |
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